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Compound of Interest

Compound Name: 2-Amino-5-chlorophenol

Cat. No.: B1209517

This guide provides immediate, essential safety protocols and logistical information for handling
2-Amino-5-chlorophenol (CAS No: 28443-50-7) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by minimizing exposure and mitigating risks.

Hazard Identification and Classification

2-Amino-5-chlorophenol is a combustible solid that poses several health risks. It is crucial to
understand these hazards before handling the chemical. The primary GHS (Globally
Harmonized System) classifications are summarized below.

Hazard Class Hazard Statement GHS Code Citations
Skin Irritation Causes skin irritation H315 [1]
o Causes serious eye
Eye Irritation o H319 [1]
irritation

Specific Target Organ May cause respirato
pectic Targer ran - T PRV Hass (1]
Toxicity irritation

In case of fire, poisonous gases such as nitrogen oxides and hydrogen chloride may be
produced.[2][3]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

outlines the recommended equipment when handling 2-Amino-5-chlorophenol.

Protection Type

Specification

Rationale Citations

Eye/Face Protection

Chemical safety
goggles or glasses
that meet OSHA 29
CFR 1910.133 or
European Standard
EN166.

Protects against dust
particles and potential
[31[41[5]

splashes, preventing

serious eye irritation.

Skin Protection

Chemical-resistant
gloves (Nitrile or
Neoprene
recommended) and a

lab coat.

Prevents direct skin
contact, which can

cause irritation.[6]

Respiratory Protection

A NIOSH/MSHA-
approved N95 dust
mask or other

approved respirator.

Required when
handling the solid
form to avoid inhaling
dust, which can cause
respiratory tract
irritation.[3][4][5]

General Hygiene

Closed-toe shoes,
long pants. Eyewash
stations and safety
showers must be

readily accessible.

Ensures full body
protection and
provides immediate
decontamination
facilities in case of

accidental exposure.

[2]4]

Operational and Disposal Plans

Follow these step-by-step procedures for safe handling, storage, and disposal.

Safe Handling Protocol
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» Preparation: Before handling, ensure you are trained on the chemical's hazards. Work in a
well-ventilated area, preferably within a chemical fume hood.[5]

» Donning PPE: Put on all required PPE as specified in the table above.

» Handling the Chemical: Avoid creating dust when weighing or transferring the solid material.
[3] Use appropriate tools and handle with care. Do not eat, drink, or smoke in the work area.

[2][3]

o Post-Handling: Securely close the container. Clean the work area and decontaminate any
equipment used.

o Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Wash hands and any
exposed skin thoroughly with soap and water after handling.[3]

Storage Procedures

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Keep away from incompatible materials such as strong oxidizing agents (e.g., perchlorates,
nitrates, peroxides).[2][3]

o For long-term storage, refrigeration or storage at -20°C under an inert atmosphere like
nitrogen may be recommended.[7]

Disposal Plan

» All waste containing 2-Amino-5-chlorophenol must be treated as hazardous waste.[2]

o Collect chemical waste and contaminated materials (e.g., gloves, wipes) in a designated,
properly labeled, and sealed container.

» Do not dispose of this chemical down the drain.[3][5]

» Arrange for disposal through an approved hazardous waste disposal plant, following all local,
state, and federal regulations.[2][3]

Emergency Procedures
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First Aid Measures

Immediate action is critical in case of exposure.

Exposure Route

First Aid Procedure

Citations

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Skin Contact

Take off all contaminated
clothing immediately. Wash the
affected area with large
amounts of soap and water for
at least 15 minutes. If skin
irritation persists, seek medical

attention.

[21(31[4]

Inhalation

Move the person to fresh air. If
breathing has stopped or is
difficult, provide artificial
respiration or oxygen. Seek

immediate medical attention.

[21(31[4]

Ingestion

Rinse mouth thoroughly with
water. Do NOT induce
vomiting. Call a physician or
poison control center

immediately for guidance.

Chemical Spill Response

In the event of a spill, follow the workflow below to ensure a safe and effective cleanup.

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/0070.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6497814&productDescription=2-AMINO-5-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0070.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6497814&productDescription=2-AMINO-5-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66371&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0070.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6497814&productDescription=2-AMINO-5-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66371&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6497814&productDescription=2-AMINO-5-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1013522&productDescription=2-AMINO-4-CHLROPHENOL+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Immediate Actions

Spill Occurs

i

Evacuate Immediate Area

i

Ensure Adequate Ventilation

Cleanup Procedure

Don Full PPE
(including respiratory protection)

Contain & Collect Spill
(Use non-sparking tools, avoid dust)

Place in Sealed Container
for Hazardous Waste

Decontaminate Spill Area

Final Steps

Dispose of Waste via
Approved Channels

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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